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Compound of Interest

Compound Name: N-Demethylpromethazine, (R)-

CAS No.: 146565-76-6

Cat. No.: B12705864

Get Quote

Executive Safety Assessment
Substance Identity: N-Demethylpromethazine, (R)- (Also known as Norpromethazine)

Chemical Class: Phenothiazine Derivative / Active Metabolite Primary Hazards: Skin

Sensitization, Photosensitivity, CNS Depression, Aquatic Toxicity.

Operational Directive: N-Demethylpromethazine is a primary N-dealkylated metabolite of

Promethazine. While often used as an analytical standard, it retains the potent biological

activity of the parent phenothiazine class. Strict adherence to "No-Touch" protocols is

mandatory. Phenothiazines are notorious potent skin sensitizers and photosensitizers; trivial

dermal exposure can lead to chronic contact dermatitis or photo-allergic reactions.

Critical Handling Constraints:

Light Sensitivity: The substance degrades and becomes more toxic upon UV exposure. All

handling must occur under amber light or using amber glassware.

Hygroscopic Nature: Moisture uptake alters stoichiometry. Handle in low-humidity

environments (<40% RH) where possible.
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Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent dermal absorption and inhalation, the two primary routes of

occupational exposure for this compound.

PPE Category Specification Technical Rationale

Respiratory N95 / P3 (Minimum) or PAPR

Prevents inhalation of airborne

particulates during weighing.

Phenothiazine dust is a potent

respiratory irritant and CNS

depressant.

Hand Protection
Double Nitrile Gloves (0.11

mm min)

Outer Glove: Change every 30

mins or immediately upon

splash. Inner Glove: Acts as a

permeation barrier. Latex is not

recommended due to lower

chemical resistance to organic

solvents used in dissolution.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient for powders that

may become airborne.

Goggles seal the ocular area

from dust and vapors.

Body Protection
Tyvek® Lab Coat (Closed

Front)

Woven cotton coats allow dust

penetration. Non-woven Tyvek

prevents particulate

entrapment in fabric fibers.

Engineering
Class II Biological Safety

Cabinet (BSC) or Fume Hood

Mandatory. Never handle open

vials on an open bench. Airflow

must be laminar to prevent

powder dispersion.

Operational Workflow: Safe Handling Protocol
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The following diagram illustrates the "Zone of Safety" concept required for handling (R)-N-

Demethylpromethazine. This workflow enforces a unidirectional path to prevent cross-

contamination.

Entry: Gowning Area Don PPE:
Double Nitrile, Tyvek, Goggles

Step 1 Fume Hood / BSC:
Verify Airflow (>100 fpm)

Step 2 Weighing:
Anti-static Gun + Amber Vials

Step 3: Minimize Light

Dissolution:
Add Solvent (MeOH/DMSO)

Step 4

Disposal:
Segregate Solid vs LiquidSpill Event

Step 5

Exit: De-gowning & WashStep 6

Click to download full resolution via product page

Figure 1: Unidirectional workflow for handling high-potency sensitizers. Note the critical control

point at the Fume Hood/BSC.

Detailed Experimental Methodology
A. Preparation of Stock Solution (10 mM)
Objective: Create a stable stock solution for analytical or biological assays while minimizing

degradation.

Environmental Setup:

Turn off direct overhead lab lights or use yellow UV-blocking filters.

Equip the balance area with an ionizing bar (anti-static gun) to prevent electrostatic

scattering of the powder.

Weighing:

Place a pre-tarred amber glass vial (2 mL or 4 mL) on the analytical balance inside the

hood.

Technique: Do not use a spatula. Gently tap the source vial to transfer the solid. This "tap

method" reduces physical contact and tool contamination.
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Target Mass: Calculate mass based on molecular weight (MW ≈ 270.39 g/mol for free

base; check if HCl salt is used, MW ≈ 306.85).

Dissolution:

Solvent Choice: DMSO (Dimethyl sulfoxide) or Methanol. DMSO is preferred for biological

stock stability (-20°C storage).

Add solvent slowly down the side of the vial to wash down any adherent powder.

Vortex for 30 seconds. Ensure the cap is tightly sealed with Parafilm before vortexing to

prevent aerosolization.

Storage:

Store at -20°C.

Labeling: Must include "Toxic," "Light Sensitive," and date of preparation.

B. Analytical Verification (HPLC-UV)
To verify the integrity of the (R)-enantiomer (preventing racemization), use a chiral column

setup.

Column: Chiralpak AD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

Detection: UV at 254 nm.

Flow Rate: 1.0 mL/min.

Emergency Response & Disposal Logistics
Exposure Response[1][2][3][4][5]

Skin Contact:
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Immediate Action: Wash with copious amounts of soap and water for 15 minutes.[1] Do

not use alcohol (ethanol/isopropanol) as this may increase dermal absorption of the

phenothiazine.

Medical: Monitor for erythema (redness) or photosensitivity reactions over the next 48

hours.

Eye Contact:

Flush with saline/water for 15 minutes holding eyelids open. Seek ophthalmological

evaluation immediately.

Waste Disposal Plan
Phenothiazines are toxic to aquatic life and must never be disposed of down the drain.

Waste Stream Contents Disposal Method

Solid Waste

Contaminated gloves, weigh

boats, paper towels, Tyvek

sleeves.

High-Temperature Incineration

(Hazardous Waste). Label:

"Toxic Solids -

Phenothiazines".

Liquid Waste
Stock solutions, HPLC effluent

containing the substance.

Solvent Waste Stream (Non-

Halogenated or Halogenated

depending on solvent). Label:

"Toxic Liquid - Contains

Phenothiazines".

Sharps/Glass Broken amber vials, pipettes.
Puncture-proof Sharps

Container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. redox.com [redox.com]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: N-
Demethylpromethazine, (R)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12705864/docs#personal-protective-equipment-
handling-guide-n-demethylpromethazine-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12705864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

